Cas no 2060043-04-9 (tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate)

• Product Name: tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate
• CAS No: 2060043-04-9
• MF: C₁₆H₂₅F₂N₃O₄
• MW: 361.384211301804
• MDL: MFCD30498379
• CID: 5153994
• PubChem ID: 137703219
• Update Time: 2025-11-06

tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-[[3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]-3-hydroxycyclohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate

• MDL： MFCD30498379
• Inchi： 1S/C16H25F2N3O4/c1-14(2,3)24-13(22)19-10-6-5-7-16(23,8-10)9-11-20-12(21-25-11)15(4,17)18/h10,23H,5-9H2,1-4H3,(H,19,22)
• InChI Key： JWZMZEKOFKWVOA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC(CC2ON=C(C(F)(F)C)N=2)(O)C1

Additional information on tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate

Comprehensive Analysis of tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate (CAS No. 2060043-04-9)

The compound tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate (CAS No. 2060043-04-9) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular framework, featuring a 1,2,4-oxadiazole core and a difluoroethyl moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting inflammatory diseases and metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate has surged due to their enhanced metabolic stability and binding affinity. This aligns with the growing trend in precision medicine, where small-molecule inhibitors are designed for specific biological targets. The incorporation of fluorine atoms into the molecule improves its lipophilicity and bioavailability, making it a promising candidate for oral drug formulations.

The synthetic pathway of this compound involves multi-step organic transformations, including cyclization and carbamate protection. Key intermediates such as 3-hydroxycyclohexylamine and 1,1-difluoroethyl-1,2,4-oxadiazole are critical for achieving high yield and purity. Advanced techniques like NMR spectroscopy and HPLC-MS are employed to characterize its structure and ensure quality control. These methods are essential for meeting the stringent requirements of regulatory agencies in pharmaceutical development.

From an industrial perspective, tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate is also explored for its potential in crop protection. Its oxadiazole scaffold is known to exhibit herbicidal and fungicidal activities, addressing the global need for sustainable agriculture. With increasing concerns about pesticide resistance, this compound could offer a new mode of action to combat plant pathogens.

Environmental and toxicological studies are ongoing to evaluate the safety profile of this compound. Preliminary data suggest favorable degradation kinetics under aerobic conditions, reducing the risk of bioaccumulation. This is particularly relevant given the rising focus on green chemistry and eco-friendly alternatives in chemical synthesis. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy while minimizing off-target effects.

In summary, tert-butyl N-(3-{3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-3-hydroxycyclohexyl)carbamate (CAS No. 2060043-04-9) exemplifies the intersection of innovative chemistry and practical applications. Its versatility in drug design and agrochemical innovation positions it as a valuable asset in modern scientific research. As the field evolves, this compound may unlock new opportunities in personalized medicine and sustainable farming, addressing some of the most pressing challenges in healthcare and agriculture today.